Cas no 320600-10-0 (2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate)

• Product Name: 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate
• CAS No: 320600-10-0
• MF: C₁₉H₁₈BF₄N
• MW: 347.157538890839
• CID: 4728498
• Update Time: 2025-10-28

2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate
• 2,6-dimethyl-1,4-diphenylpyridin-1-ium;tetrafluoroborate

• Inchi： 1S/C19H18N.BF4/c1-15-13-18(17-9-5-3-6-10-17)14-16(2)20(15)19-11-7-4-8-12-19;2-1(3,4)5/h3-14H,1-2H3;/q+1;-1
• InChI Key： LUHFZNCYFQLWHC-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(C2C=CC=CC=2)C(C)=CC(C2C=CC=CC=2)=CC=1C

Computed Properties

• Exact Mass: 347.1468424 g/mol
• Monoisotopic Mass: 347.1468424 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9
• Molecular Weight: 347.2

Additional information on 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate

Recent Advances in the Study of 2,6-Dimethyl-1,4-diphenylpyridinium Tetrafluoroborate (CAS: 320600-10-0)

The compound 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate (CAS: 320600-10-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridinium-based salt is known for its unique electrochemical properties and potential applications in medicinal chemistry. Recent studies have explored its role as a photosensitizer, its interactions with biological macromolecules, and its utility in organic synthesis. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the photophysical properties of 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate, revealing its strong absorption in the visible light spectrum. The researchers demonstrated that this compound exhibits high photostability and efficient singlet oxygen generation, making it a promising candidate for photodynamic therapy (PDT). The study further highlighted its potential in targeting cancer cells, with in vitro experiments showing significant cytotoxicity under light irradiation.

Another significant development was reported in the field of organic electronics. A 2024 study in Advanced Materials explored the use of 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate as a dopant in organic semiconductors. The researchers found that the compound's ability to form stable radical cations enhances charge transport properties, which could lead to improvements in organic light-emitting diodes (OLEDs) and other optoelectronic devices. This interdisciplinary application underscores the versatility of this pyridinium derivative.

From a synthetic chemistry perspective, recent work has focused on developing more efficient methods for producing 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate. A 2023 publication in Organic Process Research & Development described a novel one-pot synthesis with improved yield (85%) and purity (>99%). This advancement is particularly important for scaling up production for potential pharmaceutical applications, addressing previous challenges in the compound's accessibility for research and development purposes.

The safety profile and pharmacokinetics of 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate have also been subjects of recent investigation. Preliminary toxicology studies conducted in 2024 suggest that the compound exhibits moderate toxicity in mammalian cell lines, with an IC50 value of approximately 50 μM. However, researchers note that this toxicity is light-dependent in the context of PDT applications, which may allow for selective targeting of diseased tissues while minimizing effects on healthy cells.

Looking forward, several research groups have proposed exploring structural analogs of 2,6-Dimethyl-1,4-diphenylpyridinium tetrafluoroborate to optimize its properties for specific applications. Computational chemistry approaches are being employed to predict the effects of various substitutions on the pyridinium core, potentially leading to compounds with enhanced photodynamic activity or improved electronic properties. These developments position 320600-10-0 as a valuable scaffold for future drug discovery and materials science innovations.